Cas no 1781899-23-7 (1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-amine
• CAS No: 1781899-23-7
• CID: 4613724
• PubChem ID: 84048573
• Update Time: 2025-10-29

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-amine

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-amine

Compound CAS No. 1781899-23-7: A Comprehensive Overview of 1-Methyl-4,5,6,7-Tetrahydro-1H-1,2,3-Benzotriazol-5-Amine

The compound with CAS No. 1781899-23-7, commonly referred to as 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-5-amine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzotriazole core of this molecule is a well-known heterocyclic structure that exhibits versatile chemical reactivity and stability.

The synthesis of 1-methyl-tetrahydro-benzotriazolamine involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound during the synthesis process.

One of the most notable features of this compound is its ability to act as a precursor in the development of advanced materials. The benzotriazole moiety is known for its coordination properties with metal ions, making it a valuable component in the synthesis of metallopolymers and coordination polymers. These materials have potential applications in areas such as sensors, drug delivery systems, and electronic devices.

In addition to its role in materials science, this compound has also been investigated for its biological activity. Studies have shown that derivatives of benzotriazolamine exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that further research into its pharmacological effects could lead to novel therapeutic agents.

The structural versatility of CAS No. 1781899-23-7 also makes it a valuable tool in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design complex molecules with tailored properties. Recent research has focused on utilizing this compound as an intermediate in the synthesis of bioactive compounds and advanced materials.

In conclusion, CAS No. 1781899-23-7 represents a multifaceted compound with significant potential across diverse fields. Its unique chemical properties and structural flexibility make it an invaluable resource for researchers and industry professionals alike.